N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-5-chlorothiophene-2-carboxamide
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Overview
Description
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-5-chlorothiophene-2-carboxamide is a derivative of thiazole, a heterocyclic compound containing sulfur and nitrogen atoms . It has been synthesized and studied for its potential antimicrobial and antiproliferative activities .
Molecular Structure Analysis
The molecular structure of this compound was confirmed by its physicochemical properties and spectroanalytical data (NMR, IR, and elemental) . The compound’s structure includes a thiazole ring, which is a five-membered ring with three carbon atoms, one sulfur atom, and one nitrogen atom .Scientific Research Applications
Synthesis and Characterization
Chemical Synthesis Processes
The compound N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-5-chlorothiophene-2-carboxamide belongs to a class of chemicals involving thiophene and thiazole moieties. Researchers have developed various methods for synthesizing compounds with similar structures. For instance, a study describes an alternative synthesis route for a related compound, emphasizing the coupling between specific thiazole-carboxamide compounds and other chemical groups, demonstrating the compound's synthetic versatility (Shahinshavali et al., 2021). Similarly, another study focuses on synthesizing derivatives of thiophene-2-carboxamide, indicating the broad applicability of these compounds in synthesizing various heterocyclic structures (Ahmed, 2007).
Biological and Medicinal Research Applications
Antimicrobial and Antibacterial Properties
A significant portion of the research on thiophene-carboxamide derivatives revolves around their potential biological activities, especially as antimicrobial and antibacterial agents. For example, studies have synthesized specific thiophene-carboxamide derivatives and tested them for in vivo diuretic activity, with some compounds demonstrating promising results (Yar & Ansari, 2009). Other research efforts have been directed towards synthesizing thiophene, thiazolyl-thiophene, and thienopyridine derivatives, examining their in vitro cytotoxicity against various cell lines, showing potential for future cancer treatment applications (Atta & Abdel‐Latif, 2021). Furthermore, the antimicrobial evaluation and docking studies of certain thiophene-2-carboxamide derivatives have been extensively researched, indicating their utility in developing new antibacterial and antifungal medications (Talupur et al., 2021).
Mechanism of Action
Target of Action
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-5-chlorothiophene-2-carboxamide is a compound that has been synthesized and studied for its potential biological activities Thiazole derivatives, which this compound is a part of, have been reported to exhibit diverse biological activities, including antimicrobial, antifungal, and antitumor effects .
Mode of Action
It is known that thiazole derivatives can interact with their targets and cause changes that lead to their observed biological effects . For instance, some thiazole derivatives have been found to block the biosynthesis of certain bacterial lipids .
Biochemical Pathways
Thiazole derivatives have been reported to affect various biochemical pathways, leading to their diverse biological activities .
Result of Action
Thiazole derivatives have been reported to exhibit antimicrobial, antifungal, and antitumor effects . For instance, some thiazole derivatives have shown cytotoxicity activity on human tumor cell lines .
Safety and Hazards
Properties
IUPAC Name |
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-5-chlorothiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8BrClN2OS2/c15-9-3-1-8(2-4-9)10-7-20-14(17-10)18-13(19)11-5-6-12(16)21-11/h1-7H,(H,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMUXSJOFKXCCLI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CSC(=N2)NC(=O)C3=CC=C(S3)Cl)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8BrClN2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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